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Compound of Interest

Compound Name: AMBROX DL

Cat. No.: B1205197

In the realm of synthetic ambergris notes, AMBROX® DL and Cetalox® are two prominent
aroma chemicals prized for their ability to impart rich, warm, and substantive qualities to
fragrances and flavors. While often used interchangeably due to a shared chemical identity, a
closer examination of their sensory profiles reveals subtle yet significant distinctions crucial for
discerning researchers and product developers. This guide provides a comparative analysis of
their sensory attributes, supported by a detailed experimental protocol for sensory panel

evaluation.

Executive Summary: Both AMBROX® DL and Cetalox® are trade names for dodecahydro-
3a,6,6,9a-tetramethylnaphtho[2,1-b]furan, a synthetic substitute for ambergris.[1][2][3][4][5]
They share the same CAS number, 3738-00-9, and chemical formula, C16H280. However,
their sensory characteristics are not identical. Cetalox® is the racemic mixture, offering a clean,
dry, and woody-amber character.[1][6] In contrast, AMBROX® DL, a Firmenich product, is a
blend of Cetalox® and another captive ingredient, Cachalox®, which contributes to a more
complex profile with musky and powdery undertones.[1]

Comparative Sensory & Chemical Data

The following table summarizes the key characteristics of AMBROX® DL and Cetalox®, based
on available data.
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Feature AMBROX® DL Cetalox®
CAS Number 3738-00-9 3738-00-9
Chemical Formula C16H280 C16H280
Olfactive Family Ambery Ambery

General Description

A powerful and elegant woody-
amber character with dry,
clean musky undertones and

subtle powdery sweetness.[1]

An extremely powerful and
elegant ambery note with a
strong woody character.[4]
Described as having a more
linear and clean dry wood
character compared to the

laevo-enantiomer.[1]

Key Nuances

Complex, with refined animalic

warmth.[1]

Creamy, skin-musk character.

[6]

A blend of Cetalox® (racemic

Racemic mixture of

Composition _ _
mixture) and Cachalox®.[1] enantiomers.[1][6]
Appearance White pasty solid.[1] Crystalline solid.[4]
o Lasts > 1 month on a smelling High substantivity and
Substantivity

strip.[1]

performance.[4]

Experimental Protocol: Sensory Panel Evaluation of
Ambery Aroma Chemicals

This section details a standardized methodology for the sensory evaluation of AMBROX® DL,

Cetalox®, and other ambery aroma chemicals.

1. Objective: To quantitatively and qualitatively assess and compare the olfactory
characteristics of AMBROX® DL and Cetalox®.

2. Panelist Selection:

e Apanel of 15-20 trained assessors with demonstrated experience in the sensory evaluation

of fragrance ingredients.

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://fraterworks.com/products/ambrox%C2%AE-super-copy
https://www.reddit.com/r/DIYfragrance/comments/13ohhs3/mixing_ambroxan_and_cetalox/
https://fraterworks.com/products/ambrox%C2%AE-super-copy
https://fraterworks.com/products/ambrox%C2%AE-super-copy
https://www.scentspiracy.com/blog/ambroxan-amp-cetalox-differences
https://fraterworks.com/products/ambrox%C2%AE-super-copy
https://fraterworks.com/products/ambrox%C2%AE-super-copy
https://www.scentspiracy.com/blog/ambroxan-amp-cetalox-differences
https://fraterworks.com/products/ambrox%C2%AE-super-copy
https://www.reddit.com/r/DIYfragrance/comments/13ohhs3/mixing_ambroxan_and_cetalox/
https://fraterworks.com/products/ambrox%C2%AE-super-copy
https://www.reddit.com/r/DIYfragrance/comments/13ohhs3/mixing_ambroxan_and_cetalox/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

Panelists should be screened for anosmia to specific compounds and their ability to
consistently identify and rate the intensity of various odor descriptors.

. Sample Preparation:

Prepare 1% solutions of AMBROX® DL and Cetalox® in an odorless, non-polar solvent such
as dipropylene glycol (DPG).

Label samples with randomized three-digit codes to prevent bias.

Prepare smelling strips by dipping 1 cm of the strip into the prepared solutions. Allow the
solvent to evaporate for 30 seconds before evaluation.

. Evaluation Procedure:

Conduct the evaluation in a well-ventilated, odor-free room.

Panelists will evaluate the coded smelling strips in a randomized order.

A "warm-up" or reference sample (e.g., a known ambergris tincture or another standard
ambery chemical) may be provided to calibrate the panel.

Panelists will rate the intensity of predefined sensory attributes on a 10-point scale (0 = not
perceptible, 10 = extremely intense). Key attributes to evaluate include:

o Ambery

o Woody

o Musky

o Powdery

o Sweet

o Animalic

o Dry
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o Overall Complexity

o Panelists will also provide a qualitative description of the odor profile and note any perceived
differences in the evolution of the scent over time (top, middle, and base notes).

5. Data Analysis:

o Collect and analyze the quantitative data using statistical methods such as Analysis of
Variance (ANOVA) to determine significant differences in the intensity ratings between the
two samples.

o Compile and analyze the qualitative descriptions to identify recurring themes and descriptors
for each sample.

Experimental Workflow

The following diagram illustrates the key stages of the sensory panel evaluation process.
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Sensory Panel Evaluation Workflow

Preparation Phase

Panelist Selection & Training

Sample Preparation (1% in DPG)

Sample Coding (Randomized)

Evaluation Phase

Olfactory Evaluation (Smelling Strips)

Quantitative Rating (10-point scale) Qualitative Description

Analysis Phase

Data Collection

i

Statistical Analysis (ANOVA) Qualitative Analysis

Final Report Generation

Click to download full resolution via product page

Caption: Workflow for Sensory Panel Evaluation of Aroma Chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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